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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides critical safety protocols, personal protective
equipment (PPE) guidelines, and disposal procedures for 1,5-Dibromopentane, ensuring a
secure laboratory environment.

Chemical and Physical Properties

1,5-Dibromopentane is a light brown liquid.[1][2] Key physical and chemical data are
summarized below to inform safe handling and storage practices.

Property Value

Molecular Formula C5H10Br2

Molecular Weight 229.94 g/mol [1][3]

Boiling Point 110 °C at 15 mmHg

Melting Point -34 °C

Density 1.688 g/mL at 25 °C

Flash Point 79 °C (174.2 °F) - closed cup
Solubility Low water solubility[4]
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Hazard Identification and Classification

1,5-Dibromopentane is classified as a hazardous substance.[5] It is crucial to understand its
primary hazards before handling.

Hazard GHS Classification  Signal Word Hazard Statements

H315: Causes skin

Skin Irritation Category 2[5][6 Warning[3][5][6
gory 2[3](9] ol3I=liel irritation.[3][6][7]
Eve Irritat Cat 2051[6] Warning(3l[5][6] H319: Causes serious
e Irritation ategor arnin
Y 9o g eye irritation.[3][6][7]
o ] H302: Harmful if
Acute Oral Toxicity Category 4[4][5] Warning[4][5]
swallowed.[1]
- Combustible Liquid[4] ] Combustible liquid.[4]
Flammability Warning[4][5]

(5] [5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,5-Dibromopentane to minimize exposure
risk.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses.[6] Face shield if there

is a splash hazard.

Protects against splashes that
can cause serious eye
irritation.[6][7]

Hand Protection

Protective gloves (e.g., Nitrile
rubber).[6]

Prevents skin contact which

can cause irritation.[4][6]

Skin and Body Protection

Laboratory coat and suitable

protective clothing.[4][6]

Protects skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area.
[6][7] If ventilation is
inadequate, wear a respirator
with an appropriate filter (e.qg.,
type ABEK (EN14387)).

Avoids inhalation of vapors.[3]
[6]

Procedural, Step-by-Step Guidance for Handling

1.

Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Work within a certified chemical fume hood to ensure adequate ventilation.[6][8]

Remove all potential ignition sources, as 1,5-Dibromopentane is a combustible liquid.[4][5]

[8]

Keep containers tightly closed when not in use.[4][6]

. Weighing and Dispensing:

Don the required PPE before handling the chemical.

Dispense the required amount of 1,5-Dibromopentane carefully, avoiding splashing.
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If any chemical comes into contact with your gloves, remove them, wash your hands, and
put on a new pair.

Clean any spills immediately with an inert absorbent material (e.g., sand, vermiculite) and
place it in a sealed container for disposal.[4][9]

. During Reaction:
Maintain the reaction setup within the fume hood.
Continuously monitor the reaction for any unexpected changes.
Keep the container tightly closed to prevent the escape of vapors.[4][6]
. Post-Handling:
Wash hands and any exposed skin thoroughly with soap and water after handling.[5][6][7]
Decontaminate all equipment that has come into contact with 1,5-Dibromopentane.

Store 1,5-Dibromopentane in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents and strong bases.[5][8]

Emergency Procedures
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Scenario First Aid Measures

Immediately rinse cautiously with water for
several minutes.[6][7] Remove contact lenses if

Eye Contact present and easy to do.[6][7] Continue rinsing
for at least 15 minutes and seek medical
attention.[3][4][5]

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing.
Skin Contact S _
[5][7] If skin irritation occurs, get medical

advice/attention.[4][5][7]

Move the person to fresh air and keep them
) comfortable for breathing.[6][7] If not breathing,
Inhalation ) o o ]
give artificial respiration.[4][5] Seek medical

attention.[4][5]

Rinse mouth with water.[3][6] Do NOT induce
Ingestion vomiting.[3][6][7] Seek immediate medical
attention.[5][7][8]

Use carbon dioxide, dry powder, foam, or water

spray to extinguish.[4][6] Wear self-contained

Fire
breathing apparatus for firefighting if necessary.
[3]
Evacuate personnel from the area.[6] Remove
Spil all sources of ignition.[4][8] Absorb the spill with
pi

an inert material and place it in a suitable,

closed container for disposal.[4][8]

Disposal Plan

Proper disposal of 1,5-Dibromopentane and its contaminated waste is crucial to prevent
environmental contamination.

o Waste Collection: Collect all waste containing 1,5-Dibromopentane, including contaminated
absorbents and disposable PPE, in a clearly labeled, sealed, and suitable container.[3][4]
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+ Disposal Method: Do not dispose of it in drains or the environment.[4] Arrange for disposal
through a licensed waste disposal company.[3] The material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[3]

+ Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,
state, and local regulations.

Workflow for Safe Handling of 1,5-Dibromopentane

Safe Handling Workflow for 1,5-Dibromopentane

Preparation

\

Don PPE

Handling (Weighing/Dispensing) Post-Handling & Decontamination

Waste Disposal

Proper Storage

I
Emergency Procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,5-Dibromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
1,5-Dibromopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145557#personal-protective-equipment-for-handling-
1-5-dibromopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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